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Compound of Interest

Compound Name: Ethyl 3-mercaptopropionate

Cat. No.: B129965

Technical Guide: Physical Properties of Ethyl 3-
mercaptopropionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of Ethyl 3-
mercaptopropionate (CAS No. 5466-06-8), a crucial intermediate in various chemical
syntheses. The information presented herein is intended to support research, development,
and quality control activities.

Core Physical Properties

Ethyl 3-mercaptopropionate is a colorless to pale yellow liquid.[1][2] Key physical properties
are summarized in the table below, providing a consolidated reference for laboratory and
developmental work.
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Physical Property Value Conditions
Boiling Point 162 °C @ 760 mmHg[1][3]
75-76°C @ 10 mmHg[1][4][5][6]

Density 1.059 g/mL @ 20 °C[1][4][6]
1.058 - 1.063 g/mL @ 20 °C[3]

1.055 g/cm?3 @ 20 °C[2]

Molecular Formula CsH1002S

Molecular Weight 134.19 g/mol [7]

CAS Number 5466-06-8 [B1I51[71[8]

Experimental Protocols

Accurate determination of physical properties is fundamental to ensuring the identity, purity,
and consistency of chemical substances. Standardized methodologies are crucial for
reproducible results.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For Ethyl 3-mercaptopropionate, which has a relatively high boiling point at
atmospheric pressure, vacuum distillation is often employed to prevent decomposition.

Methodology based on ASTM D1120: Standard Test Method for Boiling Point of Engine
Coolants

While originally designed for engine coolants, the principles of this method are broadly
applicable for the determination of the equilibrium boiling point of liquids.[1][4][5][8]

e Apparatus:
o A round-bottom flask of suitable size.

o A heating mantle or other controllable heat source.
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o A condenser (reflux type).

o A calibrated thermometer or temperature probe positioned to measure the vapor
temperature.

o Boiling chips to ensure smooth boiling.

o For reduced pressure measurements, a vacuum pump, manometer, and a bleed valve for
pressure control are required.

e Procedure:

1. Place a measured volume of Ethyl 3-mercaptopropionate into the round-bottom flask
along with a few boiling chips.

2. Assemble the distillation apparatus, ensuring all joints are secure. If performing a vacuum
distillation, connect the apparatus to the vacuum system.

3. Position the thermometer bulb just below the side arm of the distillation head to accurately
measure the temperature of the vapor that is in equilibrium with the boiling liquid.

4. Begin heating the flask gently.

5. For vacuum distillation, once the system is sealed, slowly evacuate it to the desired
pressure.

6. Record the temperature at which a steady reflux is observed and the temperature reading
on the thermometer stabilizes. This stable temperature is the boiling point at the recorded
pressure.

7. For atmospheric pressure, the principle is the same, without the vacuum setup. The liquid
is heated until it boils, and the constant temperature of the vapor is recorded as the boiling
point.[4]

Determination of Density

Density is the mass per unit volume of a substance. For liquids, this is commonly determined
using a pycnometer, hydrometer, or a digital density meter.
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Methodology based on ASTM D4052: Standard Test Method for Density, Relative Density, and
API Gravity of Liquids by Digital Density Meter

This method utilizes an oscillating U-tube to provide a precise and rapid determination of liquid
density.[3][6][7][9][10]

e Apparatus:
o Adigital density meter equipped with an oscillating U-tube.
o Atemperature-controlled sample cell.
o Syringes for sample injection.

e Procedure:

1. Calibrate the instrument with dry air and a reference standard of known density (e.g., pure
water) at the desired temperature (e.g., 20 °C).

2. Ensure the sample of Ethyl 3-mercaptopropionate is free of air bubbles.
3. Inject the sample into the U-tube of the density meter.

4. Allow the temperature of the sample to equilibrate to the set temperature of the
instrument.

5. The instrument measures the oscillation period of the U-tube containing the sample. This
period is directly related to the density of the liquid.

6. The density value is typically displayed directly by the instrument. Multiple readings should
be taken to ensure consistency and accuracy.

Logical Relationship of Physical Properties

The following diagram illustrates the fundamental relationship between the substance and its
characteristic physical properties.
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Fig. 1. Relationship between Substance and Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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